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Compound of Interest

Compound Name:
1-(4-Methoxycyclohexyl)propan-1-

one

Cat. No.: B1383015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known chemical properties of 1-(4-
Methoxycyclohexyl)propan-1-one. Due to the limited availability of published research on this

specific compound, this document focuses on presenting the fundamental molecular and

physical data that has been identified. It is important to note that detailed experimental

protocols, comprehensive safety data, and biological activity information are not readily

available in the public domain. This guide serves as a foundational resource for researchers

interested in this molecule, highlighting the current knowledge gaps and potential areas for

future investigation.

Chemical and Physical Properties
1-(4-Methoxycyclohexyl)propan-1-one is a ketone derivative with a methoxycyclohexyl

substituent. The available data for this compound is summarized in the table below. It is

described as a versatile small molecule scaffold, suggesting its potential use as a building

block in organic synthesis.[1]
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Property Value Source

IUPAC Name

1-(4-

Methoxycyclohexyl)propan-1-

one

N/A

CAS Number 859055-52-0 [1]

Molecular Formula C₁₀H₁₈O₂ [1]

Molecular Weight 170.25 g/mol [1]

Purity
Min. 95% (as supplied by

some vendors)
[1]

Note: Detailed physical properties such as melting point, boiling point, density, and solubility for

1-(4-Methoxycyclohexyl)propan-1-one are not available in the reviewed literature.

Experimental Data and Protocols
A comprehensive search of scientific databases and literature did not yield any specific

experimental protocols for the synthesis, purification, or analysis of 1-(4-
Methoxycyclohexyl)propan-1-one. Similarly, no published spectroscopic data (NMR, IR,

Mass Spectrometry) specific to this compound could be located.

For researchers requiring this compound, it would likely need to be synthesized. A potential

synthetic route could involve the Friedel-Crafts acylation of methoxycyclohexane with propionyl

chloride or propionic anhydride, although this has not been documented. The purification and

characterization would follow standard organic chemistry laboratory procedures.

Below is a generalized workflow for the characterization of a novel chemical compound, which

would be applicable to 1-(4-Methoxycyclohexyl)propan-1-one.
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General Workflow for Chemical Compound Characterization

Synthesis and Purification

Structural Elucidation Property Determination

Synthesis of Compound

Purification (e.g., Chromatography, Distillation)

Purity Assessment (e.g., HPLC, GC)

NMR Spectroscopy (1H, 13C) Physical Properties (m.p., b.p., solubility)

Mass Spectrometry

IR Spectroscopy

Chemical Reactivity Studies

Click to download full resolution via product page

A general workflow for the synthesis and characterization of a chemical compound.
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Biological Activity and Signaling Pathways
There is currently no publicly available information on the biological activity of 1-(4-
Methoxycyclohexyl)propan-1-one. No studies have been published that investigate its effects

on biological systems, and consequently, there are no described signaling pathways or

mechanisms of action associated with this compound. Its potential pharmacological effects

remain uninvestigated.

Safety and Handling
Specific safety and handling data for 1-(4-Methoxycyclohexyl)propan-1-one are not

available. However, based on the general safety precautions for similar chemical structures

(ketones and ethers), the following handling guidelines are recommended. This information is

provided for guidance only and a comprehensive risk assessment should be conducted before

handling this chemical.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, safety goggles, and chemical-resistant gloves.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use

appropriate fire extinguishing media such as carbon dioxide, dry chemical powder, or foam in

case of a fire.[2][3]

Handling: Avoid contact with skin and eyes. Do not ingest or inhale vapors. Wash hands

thoroughly after handling.[2][3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: The safety information provided is based on general knowledge of similar

chemicals and is not specific to 1-(4-Methoxycyclohexyl)propan-1-one. Users should consult
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a comprehensive Safety Data Sheet (SDS) from the supplier before use and perform their own

risk assessment.

Conclusion
1-(4-Methoxycyclohexyl)propan-1-one is a chemical compound for which there is a notable

lack of detailed scientific literature. While its basic molecular identity is established, there is a

significant opportunity for research into its physical and chemical properties, synthetic

methodologies, and potential biological activities. This guide serves to consolidate the sparse

information currently available and to highlight the need for further investigation to fully

characterize this molecule and explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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